Cas no 1225851-00-2 (2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol)
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol
- EN300-1836656
- 1225851-00-2
-
- Inchi: 1S/C11H17NO2/c1-7-4-9(10(12)6-13)11(14-3)5-8(7)2/h4-5,10,13H,6,12H2,1-3H3
- InChI Key: KDFMZSGPXPNLST-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C(C)=CC=1C(CO)N
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.5Ų
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836656-0.05g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-0.1g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-0.25g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-0.5g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-1.0g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1836656-2.5g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-5.0g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1836656-10.0g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1836656-1g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1836656-5g |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol |
1225851-00-2 | 5g |
$2650.0 | 2023-09-19 |
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol
Comprehensive Overview of 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol (CAS No. 1225851-00-2)
2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol, with the CAS number 1225851-00-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and organic synthesis. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.
In recent years, the demand for 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol has increased due to its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its structural uniqueness, which allows for modifications that can enhance bioavailability and target specificity. The compound's methoxy and dimethyl substituents further contribute to its stability and reactivity, making it a preferred choice for synthetic chemists.
One of the most frequently asked questions about CAS No. 1225851-00-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored in airtight containers. These properties are critical for its handling and application in laboratory settings.
The synthesis of 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol typically involves multi-step organic reactions, including reductive amination and protection-deprotection strategies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods align with the growing trend of green chemistry, as researchers strive to minimize waste and improve efficiency.
Another area of interest is the compound's potential application in central nervous system (CNS) drug development. Its structural resemblance to certain neurotransmitters has prompted investigations into its use as a building block for neurologically active compounds. This aligns with the broader industry focus on neurodegenerative diseases and mental health, topics that are highly searched in academic and medical communities.
From an industrial perspective, 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol is often sourced from specialized chemical suppliers who adhere to stringent quality control measures. The compound's CAS No. 1225851-00-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. This is particularly important given the increasing emphasis on traceability and sustainability in the chemical industry.
In summary, 2-amino-2-(2-methoxy-4,5-dimethylphenyl)ethan-1-ol (CAS No. 1225851-00-2) is a compound of significant scientific and industrial relevance. Its unique structural features, combined with its potential applications in drug discovery and organic synthesis, make it a subject of ongoing research. As the demand for specialized intermediates grows, this compound is poised to play a pivotal role in advancing pharmaceutical innovation and sustainable chemistry.
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